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Compound of Interest

Compound Name: 3,3-Dimethylindolin-2-one

Cat. No.: B045635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for

3,3-Dimethylindolin-2-one (CAS No. 19155-24-9). The information herein is compiled from

publicly available safety data sheets and chemical databases to guide researchers, scientists,

and drug development professionals in the safe handling and use of this compound.

Hazard Identification and Classification
3,3-Dimethylindolin-2-one is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

associated with this compound are acute oral toxicity, skin irritation, serious eye irritation, and

respiratory irritation.[1][2]

GHS Classification
The following table summarizes the GHS hazard classification for 3,3-Dimethylindolin-2-one.
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Hazard Class Category

Acute toxicity, Oral Category 4

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity, single exposure;

Respiratory tract irritation
Category 3

Source: ECHA C&L Inventory[1]

Hazard Statements and Pictograms
The GHS classification corresponds to the following hazard statements and pictograms:

Pictogram Signal Word Hazard Statement

alt text Warning

H302: Harmful if swallowed.[1]

[2] H315: Causes skin

irritation.[1][2] H319: Causes

serious eye irritation.[1][2]

H335: May cause respiratory

irritation.[1][2]

Precautionary Measures and First Aid
A thorough understanding and implementation of precautionary measures are crucial when

handling 3,3-Dimethylindolin-2-one. The following tables outline the recommended

precautionary statements and first aid procedures.

Precautionary Statements
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Type P-Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P264
Wash hands thoroughly after

handling.[1]

P270
Do not eat, drink or smoke

when using this product.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P301+P317
IF SWALLOWED: Get medical

help.[1]

P302+P352
IF ON SKIN: Wash with plenty

of water.[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P319
Get medical help if you feel

unwell.[1]

P330 Rinse mouth.[1]

P332+P317
If skin irritation occurs: Get

medical help.[1]
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P337+P317
If eye irritation persists: Get

medical help.[1]

P362+P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

P405 Store locked up.[1]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1]

Toxicological Information
The primary route of acute toxicity for 3,3-Dimethylindolin-2-one is through ingestion.

Acute Toxicity
Route Species Value

Oral Rat LD50: 1261 mg/kg

Source: Material Safety Data Sheet

While a specific LD50 value is reported, detailed experimental protocols for 3,3-
Dimethylindolin-2-one are not publicly available. However, such studies are typically

conducted following standardized guidelines, such as those established by the Organisation for

Economic Co-operation and Development (OECD). The following sections describe the general

methodologies for key toxicological assessments.

Standardized Experimental Protocols (OECD
Guidelines)
The following are detailed methodologies for key toxicological experiments as per OECD

guidelines. These represent the standard procedures that would be employed to assess the
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hazards of a substance like 3,3-Dimethylindolin-2-one.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to estimate the acute oral toxicity of a substance.

Objective: To determine the LD50 (median lethal dose) of a substance after a single oral

administration.

Methodology:

Animal Model: Typically, young adult female rats are used.

Housing and Fasting: Animals are housed in appropriate conditions and fasted (food, but not

water) overnight before dosing.

Dose Administration: The test substance is administered in a single dose by gavage. The

volume administered is based on the animal's body weight.

Dose Levels: A stepwise procedure is used with a small number of animals per step. Dosing

starts at a level expected to be toxic. Depending on the outcome (survival or death), the

dose for the next step is adjusted up or down.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 is estimated based on the mortality data from the different dose

levels.

Start: Select Animal Model
(e.g., Rats) Overnight Fasting Single Oral Gavage

of Test Substance

Observe for 14 Days
(Mortality, Clinical Signs,

Body Weight)
Gross Necropsy Estimate LD50 End

Click to download full resolution via product page
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OECD 423 Acute Oral Toxicity Workflow

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Objective: To determine the irritant or corrosive effects of a substance on the skin after a single

application.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Preparation: The fur on the animal's back is clipped 24 hours before the test.

Application: A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is

applied to a small area of skin and covered with a gauze patch.

Exposure: The patch is left in place for 4 hours.

Observation: After patch removal, the skin is observed for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours.

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Classification: The substance is classified as an irritant or non-irritant based on the mean

scores for erythema and edema.

Start: Select Animal Model
(e.g., Rabbits) Clip Fur on Back Apply Test Substance

to Skin (0.5g or 0.5mL) Cover with Gauze Patch 4-hour Exposure Observe and Score Skin
(1, 24, 48, 72 hours)

Classify as Irritant
or Non-irritant End

Click to download full resolution via product page

OECD 404 Skin Irritation/Corrosion Workflow

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.
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Objective: To determine the irritant or corrosive effects of a substance on the eye after a single

instillation.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

Pre-examination: Both eyes of the animal are examined before the test.

Instillation: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after instillation.

Scoring: The severity of the eye reactions is scored using a standardized grading system.

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.

Start: Select Animal Model
(e.g., Rabbits) Pre-examine Both Eyes Instill Test Substance

into One Eye
Observe and Score Eyes

(1, 24, 48, 72 hours) Classify Irritancy Level End

Click to download full resolution via product page

OECD 405 Eye Irritation/Corrosion Workflow

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of 3,3-Dimethylindolin-2-one.

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid

formation of dust and aerosols. Wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat.
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Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an emergency, follow these procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety and hazard assessment. It is the responsibility of the user to conduct a

thorough risk assessment and to consult the most current Safety Data Sheet (SDS) provided

by the supplier before handling 3,3-Dimethylindolin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045635#3-3-dimethylindolin-2-one-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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